Cas no 1261772-60-4 (2-Methoxy-3-(perfluorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Methoxy-3-(perfluorophenyl)pyridine-4-acetonitrile
• CAS No: 1261772-60-4
• MF: C₁₄H₇F₅N₂O
• MW: 314.210200548172
• CID: 4801168
• Update Time: 2025-10-19

2-Methoxy-3-(perfluorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(perfluorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H7F5N2O/c1-22-14-7(6(2-4-20)3-5-21-14)8-9(15)11(17)13(19)12(18)10(8)16/h3,5H,2H2,1H3
• InChI Key： QILSYVGRWCFSPG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=NC=CC=1CC#N)OC)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 415
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 2-Methoxy-3-(perfluorophenyl)pyridine-4-acetonitrile

Introduction to 2-Methoxy-3-(perfluorophenyl)pyridine-4-acetonitrile (CAS No. 1261772-60-4)

2-Methoxy-3-(perfluorophenyl)pyridine-4-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1261772-60-4, is characterized by its unique structural features, which include a pyridine core substituted with a methoxy group, a perfluorophenyl moiety, and an acetonitrile group. These structural elements contribute to its distinctive chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules.

The perfluorophenyl group in this compound imparts exceptional stability and lipophilicity, which are highly desirable traits in drug candidates. This stability is particularly useful in environments where metabolic degradation might otherwise render a molecule ineffective. Additionally, the presence of the acetonitrile group enhances the compound's solubility in organic solvents, facilitating its use in synthetic protocols that require precise control over reaction conditions.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of fluorinated compounds. The fluorine atom's ability to influence electronic distribution and metabolic pathways has made fluorinated molecules increasingly important in medicinal chemistry. Among these, perfluorinated aromatic rings have been particularly studied for their potential to enhance drug bioavailability and target specificity.

The synthesis of 2-Methoxy-3-(perfluorophenyl)pyridine-4-acetonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine precursor, followed by the introduction of the methoxy and perfluorophenyl groups. The final step often involves the addition of an acetonitrile moiety, which can be achieved through various coupling reactions or nucleophilic substitutions.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for enzymes involved in critical biological pathways. For instance, studies have shown that pyridine derivatives can interact with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammation. The electron-withdrawing nature of the perfluorophenyl group can enhance binding affinity, while the methoxy and acetonitrile groups provide additional sites for structural optimization.

Recent research has also explored the use of 2-Methoxy-3-(perfluorophenyl)pyridine-4-acetonitrile as a building block for more complex molecules. By incorporating this scaffold into larger structures, chemists can create libraries of compounds with tailored properties for drug discovery. High-throughput screening techniques have been employed to identify derivatives with enhanced pharmacological activity, making this compound a valuable asset in medicinal chemistry research.

The chemical properties of this compound make it particularly well-suited for applications in materials science as well. For example, its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Additionally, the lipophilicity imparted by the perfluorophenyl group suggests potential applications in polymer science, where such compounds can be used to modify material properties or enhance functionality.

In conclusion, 2-Methoxy-3-(perfluorophenyl)pyridine-4-acetonitrile (CAS No. 1261772-60-4) is a versatile compound with significant potential across multiple domains of chemical research. Its unique structural features make it an excellent candidate for further exploration in pharmaceutical development, materials science, and catalysis. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.